Cas no 930676-21-4 ((2-cyanoethyl)(methyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: (2-cyanoethyl)(methyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 930676-21-4
• MF: C₁₂H₁₁Cl₂N₃O₃
• MW: 316.140040636063
• CID: 5861516
• PubChem ID: 8021580
• Update Time: 2025-07-09

(2-cyanoethyl)(methyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26588298
• [(2-cyanoethyl)(methyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• AKOS033627830
• Z18517948
• 930676-21-4
• (2-cyanoethyl)(methyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C12H11Cl2N3O3/c1-17(4-2-3-15)10(18)7-20-12(19)8-5-9(13)11(14)16-6-8/h5-6H,2,4,7H2,1H3
• InChI Key： SWRWSHMBRUGDNQ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(N(C)CCC#N)=O)Cl

Computed Properties

• Exact Mass: 315.0177466g/mol
• Monoisotopic Mass: 315.0177466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on (2-cyanoethyl)(methyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate

Comprehensive Analysis of (2-cyanoethyl)(methyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate (CAS No. 930676-21-4)

The compound (2-cyanoethyl)(methyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate (CAS No. 930676-21-4) is a specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 5,6-dichloropyridine core and a carbamoylmethyl ester group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and crop protection formulations.

One of the most searched questions related to 930676-21-4 is its role in enzyme inhibition studies. The dichloropyridine moiety is known to interact with various biological targets, making it a hotspot for structure-activity relationship (SAR) investigations. Recent studies highlight its utility in designing kinase inhibitors, a class of compounds gaining traction in oncology research. Additionally, the cyanoethyl group enhances the compound's solubility, addressing a common challenge in formulation development.

From an industrial perspective, (2-cyanoethyl)(methyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate is often discussed in the context of green chemistry. With growing emphasis on sustainable synthesis, researchers are exploring catalytic methods to produce this compound with minimal waste. Searches for eco-friendly synthetic routes and scalable production of 930676-21-4 have surged, reflecting the industry's shift toward environmentally responsible practices.

The compound's spectroscopic properties (e.g., NMR, IR, and MS data) are another frequently queried topic. Accurate characterization is critical for quality control, and databases often lack detailed spectral references for niche compounds like 930676-21-4. This gap has spurred interest in collaborative platforms where researchers share analytical protocols and spectral libraries to accelerate innovation.

In summary, (2-cyanoethyl)(methyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate (CAS No. 930676-21-4) bridges multiple disciplines, from medicinal chemistry to process optimization. Its versatility and relevance to trending topics like targeted drug delivery and sustainable manufacturing ensure its continued prominence in scientific discourse.